Cas no 51030-13-8 (Benzene,2-[(4-methylphenyl)thio]-1,3,5-trinitro-)
51030-13-8 structure
Product Name:Benzene,2-[(4-methylphenyl)thio]-1,3,5-trinitro-
CAS No:51030-13-8
MF:C13H9N3O6S
MW:335.292061567307
CID:384628
PubChem ID:352620
Update Time:2025-04-19
Benzene,2-[(4-methylphenyl)thio]-1,3,5-trinitro- Chemical and Physical Properties
Names and Identifiers
-
- Benzene,2-[(4-methylphenyl)thio]-1,3,5-trinitro-
- NSC-527242
- 51030-13-8
- NSC527242
- DTXSID70326360
- 2-[(4-Methylphenyl)sulfanyl]-1,3,5-trinitrobenzene
-
- Inchi: 1S/C13H9N3O6S/c1-8-2-4-10(5-3-8)23-13-11(15(19)20)6-9(14(17)18)7-12(13)16(21)22/h2-7H,1H3
- InChI Key: WZGRPOBHHWBCPF-UHFFFAOYSA-N
- SMILES: S(C1C=CC(C)=CC=1)C1C(=CC(=CC=1[N+](=O)[O-])[N+](=O)[O-])[N+](=O)[O-]
Computed Properties
- Exact Mass: 335.02127
- Monoisotopic Mass: 335.02120619g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 7
- Heavy Atom Count: 23
- Rotatable Bond Count: 2
- Complexity: 442
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.8
- Topological Polar Surface Area: 163Ų
Experimental Properties
- PSA: 129.42
Benzene,2-[(4-methylphenyl)thio]-1,3,5-trinitro- Related Literature
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Fuming Xiao,Mengzhu Wang,Yunxiang Lei,Wenbo Dai,Yunbing Zhou,Miaochang Liu,Wenxia Gao,Xiaobo Huang,Huayue Wu J. Mater. Chem. C, 2020,8, 17410-17416
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Priyambada Nayak,Tanmaya Badapanda,Anil Kumar Singh,Simanchalo Panigrahi RSC Adv., 2017,7, 16319-16331
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Karl Crowley,Eimer O'Malley,Aoife Morrin,Malcolm R. Smyth,Anthony J. Killard Analyst, 2008,133, 391-399
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Adeline Huiling Loo,Alessandra Bonanni,Martin Pumera Analyst, 2013,138, 467-471
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Masrudin Md Yusoff,Muggundha Raoov,Noorfatimah Yahaya,Noorashikin Md Salleh RSC Adv., 2017,7, 35832-35844
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